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Compound of Interest

Compound Name: 3-Amino-2-ethoxybenzoic acid

Cat. No.: B7978510

Get Quote

Foreword: The Strategic Importance of 3-Amino-2-
ethoxybenzoic Acid
3-Amino-2-ethoxybenzoic acid is a trifunctional aromatic building block of significant interest

to the pharmaceutical and materials science sectors. Its unique substitution pattern—featuring

a carboxylic acid, an amine, and an ethoxy group on a benzene ring—offers a versatile

platform for constructing complex molecular architectures. The spatial and electronic

relationship of these functional groups allows for a range of selective chemical transformations,

making it a valuable precursor for novel therapeutic agents and functional materials.[1]

This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of the experimental considerations for reactions involving 3-Amino-2-
ethoxybenzoic acid. We will delve into the causality behind experimental choices, provide

robust, self-validating protocols for key transformations, and ground our discussion in

authoritative references.
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Before commencing any experimental work, a thorough understanding of the reactant's

properties and safety requirements is paramount.

Physicochemical Data
The properties of 3-Amino-2-ethoxybenzoic acid dictate its handling, storage, and reactivity.

While specific experimental data for this exact compound is sparse, we can infer its

characteristics from closely related analogs like 3-Amino-2-methoxybenzoic acid and 2-

Ethoxybenzoic acid.[2][3]

Property Value (Inferred/Reported) Rationale & Significance

Molecular Formula C9H11NO3

Defines the elemental

composition and molecular

weight.

Molecular Weight 181.19 g/mol
Crucial for stoichiometric

calculations in reaction setups.

Appearance
White to off-white or pale

yellow solid.[2]

A visual check for purity;

significant deviation may

indicate contamination.

Melting Point
~98-102 °C (based on

methoxy analog)[3]

A key indicator of purity. A

broad melting range suggests

impurities.

Solubility

Soluble in ethanol, methanol,

DMSO; slightly soluble in hot

water.[2][4]

Dictates the choice of reaction

solvents and purification

methods.

pKa
~4.2 (estimated for carboxylic

acid)

Influences the reactivity of the

carboxylate and the

protonation state of the amine.

Safety & Handling
As with any laboratory chemical, appropriate safety measures are non-negotiable. The safety

profile for 3-Amino-2-ethoxybenzoic acid can be extrapolated from safety data sheets (SDS)
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of structurally similar compounds, such as 3-amino-2-methylbenzoic acid and 2-ethoxybenzoic

acid.[5][6][7]

Hazard Identification: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[6][7][8]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat. Use in a well-ventilated area or a chemical fume hood.[5][6]

Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly

after handling.[5][6]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[5] Keep away

from strong oxidizing agents.

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,

seek medical attention.[5][8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[5]

Core Synthetic Applications: Amide Coupling &
Heterocyclic Cyclization
The dual functionality of the amino and carboxylic acid groups makes 3-Amino-2-
ethoxybenzoic acid an ideal substrate for two of the most fundamental transformations in

medicinal chemistry: amide bond formation and cyclization.

Amide Bond Formation: The Cornerstone of Peptide and
Drug Synthesis
The formation of an amide bond by coupling the carboxylic acid of one molecule with the amine

of another is one of the most frequently used reactions in drug discovery.[9][10] For 3-Amino-
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2-ethoxybenzoic acid, either the amine or the carboxylic acid can participate, requiring

strategic use of protecting groups if self-polymerization is to be avoided. Here, we focus on the

reaction of its carboxylic acid moiety.

The process requires the activation of the carboxylic acid to make it more susceptible to

nucleophilic attack by an amine.[10][11] This is typically achieved using a coupling reagent.
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Step 1: Carboxylic Acid Activation

Step 2: Nucleophilic Attack Step 3: Work-up & Purification

3-Amino-2-ethoxybenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7978510?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/29184
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-synthesis-2-ethoxybenzoic-acid-wh
https://www.sigmaaldrich.com/US/en/product/aldrich/691429
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_3_Ethoxybenzoic_Acid_Chemical_Properties_and_Applications.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2494714&productDescription=3-AMINO-2-METHLBENZOIC+AC+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/A1401_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14758~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:37:56~~2-Ethoxybenzoic%20acid~~
https://www.carlroth.com/medias/SDB-1E70-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDUxMDJ8YXBwbGljYXRpb24vcGRmfGFHTm1MMmhqWmk4NU1UWTVPVFkwTkRNek5ETTRMMU5FUWw4eFJUY3dYMGRDWDBWT0xuQmtaZ3wzZmQ5OTBiYWIwOWEzNzMzYTMxMmViYjk4MzA1ZjA5NjU1NzU1YjlhYTNlNjAwNTBiMDg4N2NjODcyOTk5NTFj
https://www.growingscience.com/ccl/Vol12/ccl_2022_36.pdf
https://hepatochem.com/amide-coupling-medicinal-chemistry/
https://www.bachem.com/articles/peptides/efficient-peptide-synthesis-a-guide-to-coupling-reagents-additives/
https://www.benchchem.com/product/b7978510/docs#application-notes-protocols-strategic-synthesis-utilizing-3-amino-2-ethoxybenzoic-acid
https://www.benchchem.com/product/b7978510/docs#application-notes-protocols-strategic-synthesis-utilizing-3-amino-2-ethoxybenzoic-acid
https://www.benchchem.com/product/b7978510/docs#application-notes-protocols-strategic-synthesis-utilizing-3-amino-2-ethoxybenzoic-acid
https://www.benchchem.com/product/b7978510/docs#application-notes-protocols-strategic-synthesis-utilizing-3-amino-2-ethoxybenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7978510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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